Cas no 1339504-56-1 (3,3-dimethyl-N-propylcyclohexan-1-amine)

• Product Name: 3,3-dimethyl-N-propylcyclohexan-1-amine
• CAS No: 1339504-56-1
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5217447
• PubChem ID: 57285874
• Update Time: 2025-05-24

3,3-dimethyl-N-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-propylcyclohexan-1-amine
• Cyclohexanamine, 3,3-dimethyl-N-propyl-

• Inchi： 1S/C11H23N/c1-4-8-12-10-6-5-7-11(2,3)9-10/h10,12H,4-9H2,1-3H3
• InChI Key： XNRBIWIOMZCOAS-UHFFFAOYSA-N
• SMILES： N(CCC)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 169.183
• Monoisotopic Mass: 169.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Additional information on 3,3-dimethyl-N-propylcyclohexan-1-amine

Introduction to 3,3-dimethyl-N-propylcyclohexan-1-amine (CAS No. 1339504-56-1)

3,3-dimethyl-N-propylcyclohexan-1-amine, identified by the Chemical Abstracts Service (CAS) number 1339504-56-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexane backbone substituted with two methyl groups at the 3-position and a propyl group at the nitrogen atom, exhibits a unique structural framework that lends itself to diverse applications in synthetic chemistry and potential therapeutic development.

The structural motif of 3,3-dimethyl-N-propylcyclohexan-1-amine consists of a rigid cyclohexane ring, which is a common scaffold in many biologically active molecules due to its ability to mimic the conformational flexibility of all-trans alkanes while maintaining steric bulk. The presence of two bulky methyl groups at the 3-position introduces significant steric hindrance, which can influence both the electronic properties and the spatial orientation of functional groups attached to the ring. This steric environment makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery where precise spatial arrangement is often critical for biological activity.

The nitrogen atom in 3,3-dimethyl-N-propylcyclohexan-1-amine is primary and is attached to a propyl chain, which adds another layer of complexity to its chemical behavior. Primary amines are known for their reactivity in various organic transformations, including nucleophilic substitution reactions, formation of amides, and condensation reactions with carbonyl compounds. The propyl group further extends the molecule's length, potentially influencing its solubility and interactions with biological targets.

In recent years, there has been growing interest in cycloalkylamine derivatives as pharmacophores due to their demonstrated efficacy in modulating biological pathways. The rigid cyclohexane ring in 3,3-dimethyl-N-propylcyclohexan-1-amine can serve as a scaffold for designing molecules that interact with specific protein targets or enzymes. For instance, such compounds have been explored as potential inhibitors or activators of enzymes involved in metabolic pathways or as modulators of neurotransmitter systems. The steric bulk introduced by the methyl groups can help optimize binding affinity by filling hydrophobic pockets or reducing unfavorable interactions with nearby residues in protein binding sites.

One area where derivatives of 3,3-dimethyl-N-propylcyclohexan-1-amine have shown promise is in the development of novel therapeutic agents for neurological disorders. The structural features of this compound can be leveraged to design molecules that interact with receptors or ion channels in the central nervous system. For example, modifications to the cyclohexane ring or the attached chains could alter the pharmacokinetic properties of the compound, such as its blood-brain barrier penetration or duration of action. Preliminary studies have suggested that certain analogs may exhibit effects on neurotransmitter release or receptor signaling, making them candidates for further investigation.

The synthesis of 3,3-dimethyl-N-propylcyclohexan-1-amine involves multi-step organic transformations that highlight its synthetic utility. One possible route starts from cyclohexanone, which undergoes reduction to form cyclohexanol. Subsequent oxidation yields cyclohexanone again, but this time it serves as a precursor for introducing the nitrogen-containing side chain. The propyl group can be introduced via nucleophilic addition or alkylation reactions, while the methyl groups are typically added through Friedel-Crafts alkylation or other similar methods. These synthetic strategies demonstrate how 1339504-56-1 can serve as a building block for more complex molecules.

The chemical properties of 3,3-dimethyl-N-propylcyclohexan-1-amine, such as its solubility and stability under various conditions, also play a crucial role in its potential applications. For instance, if used as an intermediate in pharmaceutical synthesis, it must be stable enough to handle during purification and reaction steps while remaining reactive enough to form desired bonds. Its solubility profile will influence whether it is more suitable for aqueous-based reactions or if organic solvents are required.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 1339504-56-1 with greater accuracy before conducting expensive wet-lab experiments. Molecular docking simulations can be used to model how this compound might interact with target proteins or enzymes by fitting its three-dimensional structure into binding pockets. These simulations can provide insights into potential binding affinities and identify key interactions that could be modified to improve efficacy.

The environmental impact and biodegradability of compounds such as 3,3-dimethyl-N-propylcyclohexan-1-amine are also considerations in modern chemical research. Efforts are ongoing to develop synthetic routes that minimize waste and use renewable resources wherever possible. Additionally, understanding how these compounds behave once released into the environment can help guide their development towards more sustainable alternatives.

In conclusion,3,3-dimethyl-N-propylcyclohexan-1-amine (CAS No. 1339504-56-1) represents an intriguing molecule with potential applications spanning from synthetic chemistry to drug discovery. Its unique structural features—specifically the rigid cyclohexane ring substituted with two bulky methyl groups and a propyl-linked nitrogen—make it a versatile intermediate for designing biologically active compounds. As research continues into new therapeutic targets and synthetic methodologies,1339504-56-1 may find increasingly important roles in both academic research and industrial applications.